Cas no 1261999-64-7 ([1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester
• CAS No: 1261999-64-7
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18314049
• CID: 2768495
• PubChem ID: 53219726
• Update Time: 2025-05-27

[1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester

• MDL： MFCD18314049
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-6-8(2-4-11(10)15)9-3-5-13(17)12(16)7-9/h2-7,17H,1H3
• InChI Key： GBYBRSLLFFPBSL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(F)=C2)=CC=C(Cl)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester

Research Briefing on [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester (CAS: 1261999-64-7)

In recent years, the compound [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester (CAS: 1261999-64-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive agents. The presence of chloro, fluoro, and hydroxy substituents on the biphenyl scaffold enhances its binding affinity and selectivity towards specific biological targets, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of this compound as a potential inhibitor of protein kinases involved in inflammatory pathways. The researchers employed a combination of computational docking studies and in vitro enzymatic assays to demonstrate its high affinity for the target kinase, with an IC50 value in the low micromolar range. Notably, the methyl ester moiety was found to improve the compound's cellular permeability, thereby enhancing its bioavailability in preclinical models.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its role in modulating oxidative stress responses. The study revealed that [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester exhibits potent antioxidant properties, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. These findings suggest its potential utility in the treatment of neurodegenerative diseases and other conditions associated with oxidative stress.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of this compound to achieve higher yields and purity. A team of researchers from the University of Cambridge developed a novel catalytic method for the selective fluorination of the biphenyl core, which significantly streamlined the synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester. This methodological innovation was detailed in a 2022 publication in Organic Letters and has since been adopted by several pharmaceutical companies for scale-up production.

In conclusion, the growing body of research on [1,1'-Biphenyl]-3-carboxylic acid, 4-chloro-3'-fluoro-4'-hydroxy-, methyl ester underscores its multifaceted potential in drug discovery and development. Its unique chemical properties, combined with its demonstrated biological activities, position it as a promising candidate for further preclinical and clinical evaluation. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its therapeutic applications in diverse disease contexts.